Cas no 134410-08-5 (1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)-)

• Product name: 1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)-
• CAS No: 134410-08-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1235580
• PubChem ID: 11051728

1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)-
• 1-tert-butylpyrrol-3-ol
• DTXSID00453315
• 1-(tert-Butyl)-1H-pyrrol-3-ol
• 134410-08-5
• SCHEMBL20858082

• Inchi： InChI=1S/C8H13NO/c1-8(2,3)9-5-4-7(10)6-9/h4-6,10H,1-3H3
• InChI Key： GCPFTQUSBKRZBD-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1C=CC(=C1)O

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16